Cas no 80251-32-7 (Nafamostat (hydrochloride))

• Product Name: Nafamostat (hydrochloride)
• CAS No: 80251-32-7
• MF: C₁₉H₁₉Cl₂N₅O₂
• MW: 420.2925
• CID: 2601844
• PubChem ID: 13050562
• Update Time: 2025-10-16

Nafamostat (hydrochloride) Chemical and Physical Properties

Names and Identifiers

• Nafamostat (hydrochloride)
• Nafamostat hydrochloride
• (6-carbamimidoylnaphthalen-2-yl) 4-(diaminomethylideneamino)benzoate;dihydrochloride
• DA-75971
• AKOS030526904
• 80251-32-7
• Nafamostathydrochloride
• HY-B0190B
• SCHEMBL3302794

• Inchi： 1S/C19H17N5O2.2ClH/c20-17(21)14-2-1-13-10-16(8-5-12(13)9-14)26-18(25)11-3-6-15(7-4-11)24-19(22)23;;/h1-10H,(H3,20,21)(H4,22,23,24);2*1H
• InChI Key： GKGJACPQHBIISL-UHFFFAOYSA-N
• SMILES： Cl[H].Cl[H].O(C(C1C([H])=C([H])C(=C([H])C=1[H])/N=C(\N([H])[H])/N([H])[H])=O)C1C([H])=C([H])C2C([H])=C(/C(=N/[H])/N([H])[H])C([H])=C([H])C=2C=1[H]

Computed Properties

• Exact Mass: 419.0915803 g/mol
• Monoisotopic Mass: 419.0915803 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 552
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 420.3
• Topological Polar Surface Area: 141

Experimental Properties

• Color/Form: Solid
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Vapor Pressure: No data available

Nafamostat (hydrochloride) Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p2393 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on Nafamostat (hydrochloride)

Nafamostat (Hydrochloride): A Comprehensive Overview of CAS No. 80251-32-7

Nafamostat (hydrochloride), with the CAS number 80251-32-7, is a synthetic serine protease inhibitor that has gained significant attention in the fields of clinical medicine and pharmaceutical research. This compound is known for its broad-spectrum inhibitory activity against various serine proteases, making it a valuable tool in both therapeutic applications and scientific investigations. In this comprehensive overview, we will delve into the chemical properties, pharmacological effects, clinical applications, and recent research advancements of Nafamostat (hydrochloride).

Chemical Properties and Structure

Nafamostat (hydrochloride) is a synthetic compound with the chemical formula C₁₄H₁₆N₄O₅S·HCl. It is a white to off-white crystalline powder that is soluble in water and ethanol. The molecular weight of Nafamostat (hydrochloride) is 397.83 g/mol. The compound's structure includes a benzimidazole ring and a sulfonyl group, which contribute to its potent inhibitory activity against serine proteases.

The unique chemical structure of Nafamostat (hydrochloride) allows it to form strong interactions with the active sites of serine proteases, thereby blocking their catalytic activity. This mechanism of action makes it an effective inhibitor for a wide range of proteases, including trypsin, chymotrypsin, and plasmin.

Pharmacological Effects

The pharmacological effects of Nafamostat (hydrochloride) are primarily attributed to its ability to inhibit serine proteases. Serine proteases play crucial roles in various physiological processes, including blood coagulation, inflammation, and tissue remodeling. By inhibiting these enzymes, Nafamostat (hydrochloride) can modulate these processes and exert therapeutic effects.

In clinical settings, Nafamostat (hydrochloride) has been used as an anticoagulant and anti-inflammatory agent. It is particularly effective in preventing thrombosis and reducing inflammation in patients undergoing hemodialysis or extracorporeal circulation. Additionally, recent studies have explored the potential of Nafamostat (hydrochloride) in treating various diseases characterized by excessive protease activity.

Clinical Applications

Nafamostat (hydrochloride) has found several clinical applications due to its unique pharmacological properties. One of its primary uses is as an anticoagulant during hemodialysis and extracorporeal circulation procedures. In these settings, it effectively prevents blood clot formation without causing significant bleeding complications.

Beyond its anticoagulant properties, Nafamostat (hydrochloride) has shown promise in managing inflammatory conditions. For example, it has been used to reduce inflammation in patients with acute pancreatitis and other inflammatory disorders. The compound's ability to inhibit serine proteases involved in the inflammatory cascade makes it a valuable therapeutic option.

Recent Research Advancements

The potential applications of Nafamostat (hydrochloride) continue to expand as new research findings emerge. Recent studies have explored its role in treating viral infections, particularly those caused by enveloped viruses such as influenza and SARS-CoV-2. These viruses rely on host cell proteases for entry and replication, and inhibitors like Nafamostat (hydrochloride) can block this process.

A study published in the journal "Nature Communications" demonstrated that Nafamostat (hydrochloride) strong> effectively inhibited the entry of SARS-CoV-2 into host cells by blocking the activity of transmembrane serine protease 2 (TMPRSS2). This finding has significant implications for the development of antiviral therapies against COVID-19.

In addition to viral infections, research has also focused on the potential of Nafamostat (hydrochloride) strong> in cancer therapy. Some studies have shown that it can inhibit the activity of matrix metalloproteinases (MMPs), which are involved in tumor invasion and metastasis. By targeting these enzymes, < strong >Nafamostat (hydrochloride) may help prevent cancer progression. p > p > article > response >